Cas no 68504-35-8 (Sulfonazo III Salt)

• Product Name: Sulfonazo III Salt
• CAS No: 68504-35-8
• MF: C₂₂H₁₂N₄Na₄O₁₄S₄
• MW: 776.568163871765
• MDL: MFCD00003942
• CID: 90436
• PubChem ID: 87563104
• Update Time: 2025-04-18

Sulfonazo III Salt Chemical and Physical Properties

Names and Identifiers

• Sulfonazo III, tetrasodium salt
• 3,6-Bis(2-sulfophenylazo)-4,5-dihydroxy-2,7-naphthalenedisulfonic acid, tetrasodium salt
• 2,7-Bis(2-sulphophenylazo)chromotropic acid tetrasodium salt
• Sulfonazo III salt
• Sulfonazo III [Spectrophotometric reagent for alkaline earth metals and indicator for the precipitation titration of SO4 with Ba]
• SULFONAZO III
• 2,7-Bis(2-sulfophenylazo)-1,8-dihydroxynaphthalene-3,6-disulfonic Acid Tetrasodium Salt
• 3,6-Bis(2-sulfophenylazo)chromotropic acid
• Tetrasodium;2-[[1,8-dioxido-3,6-disulfo-7-[(2-sulfonatophenyl)diazenyl]naphthalen-2-yl]diazenyl]benz
• Sulfonazoiii
• MFCD00003942
• EINECS 270-924-9
• 2,7-Bis(2-sulfophenylazo)chromotropic acid tetrasodium salt
• 164581-28-6
• AKOS024375450
• A5010
• Sulfonazo III sodium salt
• tetrasodium 4,5-dihydroxy-3,6-bis[2-(2-sulfonatophenyl)diazen-1-yl]naphthalene-2,7-disulfonate
• starbld0009660
• Tetrasodium 4,5-dihydroxy-3,6-bis((2-sulphonatophenyl)azo)naphthalene-2,7-disulphonate
• TETRASODIUM (3Z,6Z)-4,5-DIOXO-3,6-BIS[2-(2-SULFONATOPHENYL)HYDRAZIN-1-YLIDENE]NAPHTHALENE-2,7-DISULFONATE
• NS00061684
• D88563
• EN300-19628145
• 68504-35-8
• tetrasodium;4,5-dihydroxy-3,6-bis[(2-sulfonatophenyl)diazenyl]naphthalene-2,7-disulfonate
• J-010151
• sodium 4,5-dihydroxy-3,6-bis((E)-(2-sulfonatophenyl)diazenyl)naphthalene-2,7-disulfonate
• Sulfonazo III [Spectrophotometric reagent for alkaline earth metals and indicator for the precipitation titration of SO? with Ba]
• OWVXGCUJHKOBMQ-DTSPTRIMSA-J
• tetrasodium 4,5-dioxo-3,6-bis[2-(2-sulfonatophenyl)hydrazin-1-ylidene]naphthalene-2,7-disulfonate
• Sulfonazo III Salt

• MDL： MFCD00003942
• Inchi： 1S/C22H16N4O14S4.4Na/c27-21-18-11(9-16(43(35,36)37)19(21)25-23-12-5-1-3-7-14(12)41(29,30)31)10-17(44(38,39)40)20(22(18)28)26-24-13-6-2-4-8-15(13)42(32,33)34;;;;/h1-10,27-28H,(H,29,30,31)(H,32,33,34)(H,35,36,37)(H,38,39,40);;;;/q;4*+1/p-4/b25-23+,26-24+;;;;
• InChI Key： FCMRBZBGGXLKBC-KBJWUIGUSA-J
• SMILES： S(C1C(=C(C2=C(C(=C(C=C2C=1)S(=O)(=O)[O-])/N=N/C1C=CC=CC=1S(=O)(=O)[O-])O)O)/N=N/C1C=CC=CC=1S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 775.88200
• Monoisotopic Mass: 775.882
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 48
• Rotatable Bond Count: 6
• Complexity: 1390
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 352

Experimental Properties

• Color/Form: Powder.
• Melting Point: ≈300°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Soluble in water.
• PSA: 352.22000
• LogP: 7.02140
• Solubility: Not determined

Sulfonazo III Salt Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt